Cas no 865886-84-6 (1-bromo-4-(difluoromethoxy)-2-nitrobenzene)

• Product Name: 1-bromo-4-(difluoromethoxy)-2-nitrobenzene
• CAS No: 865886-84-6
• MF: C₇H₄BrF₂NO₃
• MW: 268.012368202209
• CID: 1862693
• PubChem ID: 53414036
• Update Time: 2025-11-02

1-bromo-4-(difluoromethoxy)-2-nitrobenzene Chemical and Physical Properties

Names and Identifiers

• 1-bromo-4-(difluoromethoxy)-2-nitrobenzene
• E84929
• LSNTUFKHTNZVDL-UHFFFAOYSA-N
• TQU0297
• 2-Bromo-5-(difluoromethoxy)nitrobenzene
• AKOS025213185
• CS-0315523
• MFCD18390950
• 1-Bromo-4-(difluoromethoxy)-2-nitro-benzene
• SCHEMBL493054
• DTXSID80696763
• 865886-84-6

• Inchi： 1S/C7H4BrF2NO3/c8-5-2-1-4(14-7(9)10)3-6(5)11(12)13/h1-3,7H
• InChI Key： LSNTUFKHTNZVDL-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1[N+](=O)[O-])OC(F)F

Computed Properties

• Exact Mass: 266.934
• Monoisotopic Mass: 266.934
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 55Ų

Additional information on 1-bromo-4-(difluoromethoxy)-2-nitrobenzene

Comprehensive Guide to 1-Bromo-4-(difluoromethoxy)-2-nitrobenzene (CAS No. 865886-84-6): Properties, Applications, and Market Insights

1-Bromo-4-(difluoromethoxy)-2-nitrobenzene (CAS No. 865886-84-6) is a specialized organic compound with significant relevance in modern chemical research and industrial applications. This compound, characterized by its unique bromine and difluoromethoxy functional groups, serves as a critical intermediate in the synthesis of pharmaceuticals, agrochemicals, and advanced materials. Its molecular structure, C7H4BrF2NO3, offers versatile reactivity, making it a valuable building block for heterocyclic chemistry and drug discovery.

The growing demand for fluorinated compounds in the pharmaceutical industry has positioned 1-bromo-4-(difluoromethoxy)-2-nitrobenzene as a compound of interest. Researchers and manufacturers are increasingly exploring its potential in developing bioactive molecules and small-molecule inhibitors, particularly in targeting enzyme pathways and receptor modulation. Its nitrobenzene core further enhances its utility in electrophilic aromatic substitution reactions, a key process in synthetic chemistry.

One of the most searched questions related to this compound is: "What are the applications of 1-bromo-4-(difluoromethoxy)-2-nitrobenzene in drug development?" Studies indicate its role in the synthesis of antiviral agents and anti-inflammatory drugs, leveraging its ability to introduce fluorine atoms into molecular frameworks—a strategy known to improve metabolic stability and bioavailability. Additionally, its nitro group facilitates further functionalization, enabling the creation of diverse chemical libraries for high-throughput screening.

From an industrial perspective, CAS No. 865886-84-6 is gaining traction in the agrochemical sector. The difluoromethoxy moiety is particularly valued for its ability to enhance the pesticidal activity of compounds, addressing global challenges such as crop protection and sustainable agriculture. This aligns with the rising trend of green chemistry, where fluorine-containing compounds are engineered to reduce environmental impact while maintaining efficacy.

Another frequently asked question is: "How is 1-bromo-4-(difluoromethoxy)-2-nitrobenzene synthesized?" The compound is typically prepared through a multi-step process involving the bromination of 4-(difluoromethoxy)-2-nitrobenzene, followed by purification via column chromatography. Advances in catalytic methods have improved the yield and scalability of this synthesis, making it more accessible for commercial production.

The market for 1-bromo-4-(difluoromethoxy)-2-nitrobenzene is projected to expand, driven by its applications in material science. Its incorporation into liquid crystals and organic semiconductors has opened new avenues for optoelectronic devices, such as OLEDs and flexible displays. This trend reflects the broader shift toward functional materials in technology-driven industries.

Safety and handling of CAS No. 865886-84-6 are also common concerns among users. While the compound is not classified as a hazardous material, standard laboratory precautions—such as the use of personal protective equipment (PPE) and proper ventilation—are recommended during its handling. Regulatory compliance, including REACH and OSHA guidelines, ensures its safe use in research and manufacturing settings.

In summary, 1-bromo-4-(difluoromethoxy)-2-nitrobenzene (CAS No. 865886-84-6) is a multifaceted compound with expanding applications in pharmaceuticals, agrochemicals, and advanced materials. Its unique chemical properties and adaptability to modern synthetic techniques make it a cornerstone in innovation across multiple industries. As research continues to uncover new uses, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in science and technology today.